Cas no 51996-41-9 (Methyl N-Trifluoroacetyldaunosaminide)

• Product Name: Methyl N-Trifluoroacetyldaunosaminide
• CAS No: 51996-41-9
• MF: C₉H₁₄F₃NO₄
• MW: 257.206973552704
• CID: 936211
• PubChem ID: 46783627
• Update Time: 2025-06-08

Methyl N-Trifluoroacetyldaunosaminide Chemical and Physical Properties

Names and Identifiers

• Methyl N-Trifluoroacetyldaunosaminide
• Methyl N-Trifluoroac
• Methyl-N-trifluoracetyldaunosaminid
• METHYL-N-TRIFLUORO ACETYL DAUNOSAMINIDE
• AKOS030240680
• DB-216573
• 2,2,2-Trifluoro-N-[(3s,6s)-3-hydroxy-6-methoxy-2-methyl-tetrahydropyran-4-yl]acetamide
• 2,2,2-Trifluoro-N-[(3S,6S)-3-hydroxy-6-methoxy-2-methyloxan-4-yl]acetamide
• 51996-41-9

• Inchi： 1S/C9H14F3NO4/c1-4-7(14)5(3-6(16-2)17-4)13-8(15)9(10,11)12/h4-7,14H,3H2,1-2H3,(H,13,15)/t4?,5?,6-,7+/m0/s1
• InChI Key： QRZHBFJQGCCEPR-GOXNJFHPSA-N
• SMILES： FC(C(NC1C[C@@H](OC)OC(C)[C@H]1O)=O)(F)F

Computed Properties

• Exact Mass: 257.08700
• Monoisotopic Mass: 257.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.79000
• LogP: 0.56660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Methyl N-Trifluoroacetyldaunosaminide

Methyl N-Trifluoroacetyldaunosaminide (CAS No. 51996-41-9): A Comprehensive Overview

Methyl N-Trifluoroacetyldaunosaminide (CAS No. 51996-41-9) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as MTFD, has garnered considerable attention due to its unique chemical structure and potential applications in drug development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of Methyl N-Trifluoroacetyldaunosaminide.

The chemical structure of Methyl N-Trifluoroacetyldaunosaminide is characterized by the presence of a trifluoroacetyl group and a daunosaminide moiety. The trifluoroacetyl group imparts significant stability and reactivity to the molecule, making it an attractive candidate for various chemical and biological studies. The daunosaminide moiety, on the other hand, is a derivative of daunorubicin, a well-known anthracycline antibiotic used in cancer therapy. This combination of functional groups endows Methyl N-Trifluoroacetyldaunosaminide with unique properties that are being explored for their therapeutic potential.

In terms of synthesis, Methyl N-Trifluoroacetyldaunosaminide can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of daunosamine with trifluoroacetic anhydride followed by methylation. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in synthetic methodologies have further refined this process, reducing the number of steps and improving overall efficiency.

The biological activities of Methyl N-Trifluoroacetyldaunosaminide have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent antitumor activity against various cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action is believed to involve the inhibition of topoisomerase II, a key enzyme involved in DNA replication and repair. This inhibition leads to DNA damage and ultimately cell death, making Methyl N-Trifluoroacetyldaunosaminide a promising candidate for cancer therapy.

Beyond its antitumor properties, Methyl N-Trifluoroacetyldaunosaminide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This dual functionality—antitumor and anti-inflammatory—makes it a versatile compound with broad therapeutic applications.

Recent research has also focused on the pharmacokinetic properties of Methyl N-Trifluoroacetyldaunosaminide. Studies have shown that it exhibits favorable pharmacokinetic profiles, including good solubility, stability, and bioavailability. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects. Additionally, efforts are underway to develop prodrug strategies to further enhance the pharmacokinetic properties of this compound.

The safety profile of Methyl N-Trifluoroacetyldaunosaminide has been evaluated through preclinical studies. These studies have demonstrated that it is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Methyl N-Trifluoroacetyldaunosaminide (CAS No. 51996-41-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, potent biological activities, and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future breakthroughs in drug discovery and development.